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Compound of Interest

Compound Name: PSB-1115

Cat. No.: B1679811

An In-depth Overview for Researchers, Scientists, and Drug Development Professionals

PSB-1115 is a potent and selective antagonist of the A2B adenosine receptor (A2BAR), a G
protein-coupled receptor implicated in a variety of physiological and pathological processes,
including inflammation, angiogenesis, and fibrosis.[1][2][3] As a valuable tool in
pharmacological research, a thorough understanding of its safety profile and proper handling
procedures is paramount for ensuring personnel safety and experimental integrity. This guide
provides a comprehensive overview of the available safety data, recommended handling
procedures, and relevant biological context for researchers working with PSB-1115.

Hazard Identification and Safety Data

While comprehensive toxicological data for PSB-1115 is limited, available Safety Data Sheets
(SDS) provide essential information regarding its potential hazards. It is important to note that
different suppliers may provide conflicting information, and a conservative approach to handling
is always recommended.

One supplier has classified PSB-1115 according to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) as follows:

o Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.

» Skin corrosion/irritation (Category 2), H315: Causes skin irritation.
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e Serious eye damage/eye irritation (Category 2), H319: Causes serious eye irritation.

However, other sources state that the substance is not classified according to GHS. Given this
discrepancy, it is prudent to handle PSB-1115 as a potentially hazardous substance.

Quantitative Safety Data Summary

Parameter Value Source

GHS Classification (Oral Acute  Category 4 (Harmful if _
Angene Chemical SDS

Toxicity) swallowed)
LD50 (Oral) No data available Multiple SDS
LC50 (Inhalation) No data available Multiple SDS
) ) o Category 2 (Causes skin ]
Skin Corrosion/Irritation S Angene Chemical SDS
irritation)

) o Category 2 (Causes serious )
Serious Eye Damage/Irritation o Angene Chemical SDS
eye irritation)

Safe Handling and Personal Protective Equipment
(PPE)

To minimize exposure and ensure a safe working environment, the following handling
procedures and personal protective equipment are recommended when working with PSB-
1115.

Experimental Workflow for Safe Handling

Preparation N N
Handling Cleanup and Disposal

Dispose of waste in accordance
ith institutional and local regulations
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Caption: A logical workflow for the safe handling of PSB-1115 in a laboratory setting.
Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or glasses with side shields are mandatory.

e Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn. Inspect
gloves for any tears or punctures before use.

» Skin and Body Protection: A laboratory coat should be worn to protect street clothing. For
larger quantities or in case of potential splashing, additional protective clothing may be
necessary.

Engineering Controls:

o Work in a well-ventilated area. For procedures that may generate dust or aerosols, a
chemical fume hood is strongly recommended.

First Aid Measures

In the event of exposure to PSB-1115, the following first aid measures should be taken
immediately:

 If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.

¢ In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water
for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation
persists.

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, lifting
lower and upper eyelids occasionally. Remove contact lenses if present and easy to do.
Seek immediate medical attention.

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek medical attention immediately.
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Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from incompatible materials.

o Disposal: Dispose of waste product and contaminated packaging in accordance with all
applicable federal, state, and local environmental regulations.

Experimental Protocols in Research

PSB-1115 is frequently utilized in in vivo and in vitro studies to investigate the role of the A2B
adenosine receptor. The following are generalized examples of experimental methodologies.

In Vivo Anti-Inflammatory Assay (Carrageenan-induced
Paw Edema)

This model is used to evaluate the anti-inflammatory effects of compounds.
e Animals: Male Wistar rats or Swiss albino mice are commonly used.

o Acclimatization: Animals are acclimatized to the laboratory conditions for at least one week
prior to the experiment.

e Drug Administration: PSB-1115 is dissolved in a suitable vehicle (e.g., saline, DMSO). A
predetermined dose is administered to the animals, typically via intraperitoneal (i.p.)
injection, a set time before the induction of inflammation.

 Induction of Edema: A sub-plantar injection of carrageenan solution (e.g., 1% in saline) is
administered into the hind paw of the animals.

o Measurement of Edema: The paw volume is measured at various time points after
carrageenan injection using a plethysmometer.

o Data Analysis: The percentage inhibition of edema in the drug-treated group is calculated
relative to the vehicle-treated control group.

In Vitro Receptor Binding Assay
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This type of assay is used to determine the binding affinity of PSB-1115 to the A2B adenosine
receptor.

Cell Culture: A cell line expressing the human A2B adenosine receptor (e.g., HEK-293 cells)

is cultured under standard conditions.

 Membrane Preparation: Cell membranes are prepared from the cultured cells by
homogenization and centrifugation.

e Binding Reaction: The cell membranes are incubated with a radiolabeled ligand for the A2B
receptor (e.g., [BH]DPCPX) in the presence of varying concentrations of PSB-1115.

e Separation: The bound and free radioligand are separated by rapid filtration.

e Quantification: The amount of radioactivity bound to the membranes is quantified using a
scintillation counter.

o Data Analysis: The data is analyzed to determine the inhibitory constant (Ki) of PSB-1115,
which is a measure of its binding affinity.

Mechanism of Action and Signaling Pathway

PSB-1115 exerts its effects by selectively blocking the A2B adenosine receptor. The A2BAR is
a G protein-coupled receptor that can couple to multiple G proteins, primarily Gs and Gq,
leading to the activation of downstream signaling cascades.

A2B Adenosine Receptor Signaling Pathways
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Caption: Simplified signaling pathways of the A2B adenosine receptor, which are inhibited by
PSB-1115.

Activation of the Gs pathway by adenosine binding to A2BAR leads to the activation of adenylyl
cyclase, which in turn increases intracellular cyclic AMP (CAMP) levels.[4][5][6] This rise in
cAMP activates Protein Kinase A (PKA) and Exchange protein directly activated by cAMP
(Epac), leading to various cellular responses.[4][6] The Gq pathway activation results in the
stimulation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate
(PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of
intracellular calcium, while DAG activates Protein Kinase C (PKC).[1][2] By blocking the
A2BAR, PSB-1115 inhibits these downstream signaling events.

This technical guide provides a summary of the currently available safety and handling
information for PSB-1115. Researchers should always consult the most recent Safety Data
Sheet from their supplier and adhere to all institutional safety protocols. A thorough
understanding of both the potential hazards and the biological mechanism of this compound is
essential for its safe and effective use in research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [PSB-1115: A Technical Guide to Safety and Handling
for Research Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679811#safety-and-handling-information-for-psb-
1115]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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